Cas no 2171901-31-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid)
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid
- 2171901-31-6
- EN300-1480555
- 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid
-
- Inchi: 1S/C27H32N2O5/c1-18-16-29(15-13-19(18)26(31)32)25(30)12-6-7-14-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)
- InChI Key: WNWGGSNRXSMLAE-UHFFFAOYSA-N
- SMILES: OC(C1CCN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1480555-0.05g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-0.1g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-0.25g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-0.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-1.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-2.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-5.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-10.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1480555-50mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1480555-100mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-methylpiperidine-4-carboxylic acid |
2171901-31-6 | 100mg |
$2963.0 | 2023-09-28 |
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid
Recent Advances in the Study of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171901-31-6)
The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171901-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug development and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 3-methylpiperidine-4-carboxylic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel synthetic routes, leveraging advanced techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have significantly reduced the production time and cost, making the compound more accessible for large-scale applications.
In addition to its synthetic utility, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding opens up new avenues for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.
The compound's stability under various physiological conditions has also been a subject of recent research. Studies have demonstrated that it remains stable in a wide range of pH levels, which is crucial for its potential use in oral drug formulations. However, challenges such as solubility and bioavailability need to be addressed to fully exploit its therapeutic potential.
Looking ahead, researchers are exploring the incorporation of this compound into more complex molecular architectures, such as peptide-drug conjugates and prodrugs. These efforts aim to enhance targeted drug delivery and reduce off-target effects, which are critical for the next generation of therapeutics. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid (CAS: 2171901-31-6) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its synthetic versatility, biological activity, and stability make it a valuable tool for drug development. Continued research and innovation will undoubtedly uncover new applications and improve its efficacy in therapeutic contexts.
2171901-31-6 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-methylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)